Cas no 106154-42-1 (Methyl 5-ethyl-1-oxidopyridin-1-ium-2-carboxylate)

• Product Name: Methyl 5-ethyl-1-oxidopyridin-1-ium-2-carboxylate
• CAS No: 106154-42-1
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 1180014
• PubChem ID: 13696662
• Update Time: 2025-04-20

Methyl 5-ethyl-1-oxidopyridin-1-ium-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-ethyl-1-oxidopyridin-1-ium-2-carboxylate
• 106154-42-1
• Methyl 5-ethyl-1-oxo-1lambda~5~-pyridine-2-carboxylate
• DTXSID90546962

• Inchi： 1S/C9H11NO3/c1-3-7-4-5-8(9(11)13-2)10(12)6-7/h4-6H,3H2,1-2H3
• InChI Key： JSDKJZFSVWTSSI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C=[N+]1[O-])CC)=O

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 53.24
• LogP: 1.46410